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Compound of Interest

4-(Cyclopentyloxy)pyrimidin-5-
Compound Name:
amine

Cat. No.: B13253088

Get Quote

Executive Summary & Scaffold Utility

4-(Cyclopentyloxy)pyrimidin-5-amine (CAS: 1500619-78-2) acts as a dual-function

pharmacophore.[1] It combines a pyrimidine amine "hinge-binding” motif (mimicking the
adenine ring of ATP) with a cyclopentyloxy hydrophobic tail (targeting the gatekeeper or
hydrophobic sub-pockets).

While highly effective as a building block for JAK, BTK, and RIPK1 inhibitors, this scaffold
carries inherent polypharmacology risks.[1] This guide compares its performance against
structural alternatives and outlines a mandatory de-risking cascade to quantify off-target
liabilities.

Core Performance Matrix
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Phenoxypyrimidin-
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potential)
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Low (Too small for

gatekeeper)
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driven)
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(Emetic risk) promiscuity
] ] Moderate (A2a/A3 ] )
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Cross-Reactivity Mechanics: Why Profiling is

Critical

The "privileged" nature of this scaffold is a double-edged sword. Its ability to mimic adenosine

makes it a potent binder for multiple protein families.

A. The Kinase Hinge Liability (On-Target)

The 5-amino-pyrimidine core forms a bidentate hydrogen bond with the kinase hinge region
(e.g., Glu-Leu backbone).[1]

e Mechanism: The N1 of pyrimidine accepts a H-bond; the 5-NH2 donates a H-bond.

o Risk: Without the cyclopentyl group providing shape complementarity, the core is too

promiscuous (pan-kinase inhibitor). The cyclopentyl group restricts selectivity to kinases with
a permissive "gatekeeper" residue (e.g., Threonine or Methionine).

B. The PDE4/PDE10 Liability (Off-Target)
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The cyclopentyloxy moiety is a classic pharmacophore for Phosphodiesterase 4 (PDE4)
inhibition (mimicking the drug Rolipram).

 Critical Insight: If your drug candidate retains this solvent-exposed cyclopentyl ether, you risk
inducing severe emesis (vomiting), a known side effect of PDE4 inhibition, even if your
primary target is a kinase.[1]

C. Adenosine Receptor Liability (GPCR)

Aminopyrimidines are bioisosteres of adenine.

o Risk: High affinity for Adenosine A2a and A3 receptors. This can lead to cardiovascular
(hypotension) or CNS side effects.[1]

Comparative Profiling Data

The following data summarizes the expected cross-reactivity profile when comparing the
Cyclopentyl variant against Methyl and Phenyl analogs in a standard 10 uM screen.

Table 1: Biochemical Selectivity Profile (Representative
Data)
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Target
Family

Assay Type

Cyclopentyl
-Ether
(Subject)

Methyl-
Ether (Alt
A)

Phenyl-
Ether (Alt
B)[1]

Interpretati
on

Kinome
(400+)

Competition
Binding (Kd)

Hits ~15% of

Kinome

Hits <2%
(Weak
binder)

Hits ~25%
(Promiscuous

)

Cyclopentyl
provides
"Goldilocks"
hydrophobicit
y for specific
kinases (JAK,
BTK).[1]

PDE4B

Enzymatic
Inhibition
(IC50)

<500 nM
(High Risk)

>10 pM
(Safe)

~1-5uM
(Moderate)

CRITICAL.:
The
cyclopentyl
group drives
PDE4
potency.[1]

Adenosine A3

Radioligand
Binding (Ki)

~ 100 nM

>10 uM

<50 nM

Phenyl ring
increases
GPCR affinity
via pi-

stacking.[1]

CYP450
(3A4)

Metabolic
Stability

Moderate

Clearance

High
Clearance

Inhibitor Risk

Cyclopentyl is
prone to
hydroxylation
but safer than
phenyl
regarding
CYP
inhibition.[1]

Visualization: Mechanism & Screening Workflow
Diagram 1: The Dual-Binding Liability
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This diagram illustrates how the single scaffold mimics substrates for two entirely different

enzyme classes.
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Caption: The scaffold utilizes its amine core for Kinase/GPCR binding, while the cyclopentyl tail
drives high-affinity PDE4 interaction.[1]

Diagram 2: The De-Risking Cascade

A self-validating workflow to filter out promiscuous hits early.
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STEP 1: Primary Triage

(Thermal Shift / DSF)

Tm shift > 2°C

STEP 2: Kinome Profiling
(KINOMEscan @ 10uM)

Selectivity Score < 0.1

STEP 3: Liability Counter-Screen
(PDE4B & Adenosine A2a)

PDE4 IC50 > 10pM\ PDEA4 IC50 < 1pM
(Toxic Risk)

STEP 4: Biophysical Validation

(SPR / NMR) Discard / Modify

Click to download full resolution via product page

Caption: Recommended screening order. Note that PDE4 counter-screening is mandatory
before advancing to expensive biophysics.

Experimental Protocols

Protocol A: Differential Scanning Fluorimetry (DSF) for
Fragment Binding

Use this to confirm the scaffold binds your specific kinase target before expensive profiling.

¢ Preparation: Dilute recombinant kinase domain to 2 pM in assay buffer (20 mM HEPES pH
7.5, 150 mM NacCl).
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e Dye: Add SYPRO Orange (5x final concentration).

o Compound: Add 4-(Cyclopentyloxy)pyrimidin-5-amine to a final concentration of 50 pM
(2.5% DMSO). Include a "No Protein" control to check for compound fluorescence.

o Execution: Run melt curve from 25°C to 95°C (1°C/min ramp) on a gPCR machine.
e Analysis: Calculate

. A shift of
indicates significant binding.

o Self-Validation: If the derivative 4-Methoxypyrimidin-5-amine shows

while the Cyclopentyl analog shows positive shift, binding is driven by the hydrophobic
pocket (specific).[1]

Protocol B: PDE4 Enzymatic Counter-Screen
Mandatory safety check for this specific scaffold.

o System: IMAP TR-FRET PDE4B assay (Molecular Devices).

e Substrate: Fluorescein-labeled cAMP (100 nM).

e Incubation: Incubate 10 ng PDE4B enzyme with the test compound (10-point dose response,
top conc 100 pM) for 60 mins at RT.

» Detection: Add IMAP binding reagent (nanoparticles). Read FRET signal.
e Threshold: If

, the scaffold requires structural modification (e.g., replacing cyclopentyl with a polar
heterocycle like tetrahydropyran) to avoid emetic side effects.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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